Cas no 654668-43-6 (2-Propen-1-one,1-(2-chlorophenyl)-2-(4-chlorophenyl)-3-(dimethylamino)-)

• Product Name: 2-Propen-1-one,1-(2-chlorophenyl)-2-(4-chlorophenyl)-3-(dimethylamino)-
• CAS No: 654668-43-6
• MF: C₁₇H₁₅Cl₂NO
• MW: 320.213102579117
• CID: 1688026
• PubChem ID: 68658840
• Update Time: 2025-04-21

2-Propen-1-one,1-(2-chlorophenyl)-2-(4-chlorophenyl)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-chlorophenyl)-2-(4-chlorophenyl)-3-(dimethylamino)-
• 1-(2-Chlorophenyl)-2-(4-chlorophenyl)-3-(dimethylamino)-2-propen-1-one
• 654668-43-6
• 1-(2-Chlorophenyl)-2-(4-chlorophenyl)-3-(dimethylamino)prop-2-en-1-one
• DB-146384
• DCEXQYWUIZPODH-UHFFFAOYSA-N

• Inchi： 1S/C17H15Cl2NO/c1-20(2)11-15(12-7-9-13(18)10-8-12)17(21)14-5-3-4-6-16(14)19/h3-11H,1-2H3
• InChI Key： DCEXQYWUIZPODH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=CN(C)C)C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 319.05325
• Monoisotopic Mass: 319.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31